![molecular formula C12H8BrF2NO B2856748 2-(3-Bromophenoxy)-3-(difluoromethyl)pyridine CAS No. 2248374-31-2](/img/structure/B2856748.png)
2-(3-Bromophenoxy)-3-(difluoromethyl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-Bromophenoxy)-3-(difluoromethyl)pyridine, also known as BDP, is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. BDP is a pyridine-based compound that is widely used in the field of medicinal chemistry due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 2-(3-Bromophenoxy)-3-(difluoromethyl)pyridine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. This compound has also been shown to inhibit the activity of certain kinases, such as JAK2 and STAT3, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor activity, this compound has been shown to have antifungal activity, as mentioned earlier. This compound has also been shown to inhibit the growth of certain cancer cells and to induce apoptosis, or programmed cell death, in these cells. This compound has been shown to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
2-(3-Bromophenoxy)-3-(difluoromethyl)pyridine has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has a low toxicity profile, making it safe to work with in the lab. This compound is also stable under a variety of conditions, making it a reliable compound for use in experiments. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound may not be effective against all types of cancer cells, and its mechanism of action is not fully understood.
Future Directions
There are a number of future directions for research on 2-(3-Bromophenoxy)-3-(difluoromethyl)pyridine. One area of focus is the development of new drugs based on this compound. Researchers are exploring the use of this compound as a potential treatment for a variety of diseases, including cancer, inflammation, and fungal infections. Another area of focus is the elucidation of the mechanism of action of this compound. Researchers are working to better understand how this compound works at the molecular level, which could lead to the development of more effective drugs based on this compound. Finally, researchers are exploring the use of this compound in combination with other drugs, in order to enhance its therapeutic effects.
Synthesis Methods
2-(3-Bromophenoxy)-3-(difluoromethyl)pyridine can be synthesized using a variety of methods, including the Suzuki-Miyaura cross-coupling reaction, which involves the reaction of a pyridine-based compound with a bromophenol derivative. The reaction is typically carried out in the presence of a palladium catalyst and a base. Other methods for synthesizing this compound include the Buchwald-Hartwig amination reaction and the Sonogashira coupling reaction.
Scientific Research Applications
2-(3-Bromophenoxy)-3-(difluoromethyl)pyridine has a wide range of applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to have potent anti-inflammatory and anti-tumor activity, making it a promising candidate for the development of new drugs for the treatment of various diseases. This compound has also been shown to have antifungal activity, making it a potential candidate for the treatment of fungal infections.
properties
IUPAC Name |
2-(3-bromophenoxy)-3-(difluoromethyl)pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrF2NO/c13-8-3-1-4-9(7-8)17-12-10(11(14)15)5-2-6-16-12/h1-7,11H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWMIRXKMYGPYOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)OC2=C(C=CC=N2)C(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.